Cas no 1266971-60-1 (3-(1,4-diazepan-1-yl)methylbenzoic acid)

• Product Name: 3-(1,4-diazepan-1-yl)methylbenzoic acid
• CAS No: 1266971-60-1
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6169533
• PubChem ID: 61397943
• Update Time: 2025-06-14

3-(1,4-diazepan-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-diazepan-1-yl)methylbenzoic acid
• AKOS010657725
• 3-[(1,4-diazepan-1-yl)methyl]benzoic acid
• 3-((1,4-Diazepan-1-yl)methyl)benzoic acid
• EN300-1196828
• 1266971-60-1
• CS-0345386

• Inchi： 1S/C13H18N2O2/c16-13(17)12-4-1-3-11(9-12)10-15-7-2-5-14-6-8-15/h1,3-4,9,14H,2,5-8,10H2,(H,16,17)
• InChI Key： PWEKHFYPWVEGDX-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CN1CCNCCC1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-(1,4-diazepan-1-yl)methylbenzoic acid

Recent Advances in the Study of 3-(1,4-diazepan-1-yl)methylbenzoic acid (CAS: 1266971-60-1)

3-(1,4-diazepan-1-yl)methylbenzoic acid (CAS: 1266971-60-1) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's structure, featuring a benzoic acid moiety linked to a 1,4-diazepane ring, offers unique pharmacophoric properties that make it an attractive candidate for drug discovery. Recent synthetic methodologies have optimized the production of 3-(1,4-diazepan-1-yl)methylbenzoic acid, enabling higher yields and purity, which are critical for preclinical and clinical studies. Advances in catalytic processes and green chemistry approaches have further enhanced the scalability of its synthesis.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-(1,4-diazepan-1-yl)methylbenzoic acid exhibits promising binding affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. These findings suggest its potential utility in treating psychiatric disorders such as depression and schizophrenia. Additionally, preliminary data indicate that the compound may modulate key signaling pathways involved in cancer cell proliferation, opening new avenues for oncology research.

Mechanistic studies have revealed that 3-(1,4-diazepan-1-yl)methylbenzoic acid acts as a modulator of protein-protein interactions, particularly those involving G-protein-coupled receptors (GPCRs). This property is of particular interest given the central role of GPCRs in various physiological and pathological processes. Researchers have also explored its potential as a lead compound for the development of allosteric modulators, which could offer improved selectivity and reduced side effects compared to traditional orthosteric ligands.

Despite these promising findings, challenges remain in the development of 3-(1,4-diazepan-1-yl)methylbenzoic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Recent efforts have focused on designing derivatives with improved drug-like properties, leveraging computational modeling and structure-activity relationship (SAR) analyses.

In conclusion, 3-(1,4-diazepan-1-yl)methylbenzoic acid represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural features and diverse biological activities underscore its potential as a multifunctional pharmacophore. Ongoing research aims to translate these findings into clinically viable therapeutics, with several derivatives currently under preclinical evaluation. The continued exploration of this compound and its analogs is likely to yield valuable insights into both fundamental biological processes and innovative treatment strategies.